Cas no 476673-02-6 ((2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476673-02-6
• MF: C₃₂H₂₃BrN₂O₂S
• MW: 579.506225824356
• CID: 5987367
• PubChem ID: 5810840
• Update Time: 2025-10-31

(2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[3,4-bis(phenylmethoxy)phenyl]methylene]-4-(3-bromophenyl)-
• (E)-3-(3,4-bis(benzyloxy)phenyl)-2-(4-(3-bromophenyl)thiazol-2-yl)acrylonitrile
• (E)-3-[3,4-bis(phenylmethoxy)phenyl]-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-0760
• (2E)-3-[3,4-bis(benzyloxy)phenyl]-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 476673-02-6
• AKOS024599070

• Inchi： 1S/C32H23BrN2O2S/c33-28-13-7-12-26(18-28)29-22-38-32(35-29)27(19-34)16-25-14-15-30(36-20-23-8-3-1-4-9-23)31(17-25)37-21-24-10-5-2-6-11-24/h1-18,22H,20-21H2
• InChI Key： LTFIVGPLUWJMSR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC(Br)=C2)N=C1C(=CC1=CC=C(OCC2=CC=CC=C2)C(OCC2=CC=CC=C2)=C1)C#N

Computed Properties

• Exact Mass: 578.06636g/mol
• Monoisotopic Mass: 578.06636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 728.0±70.0 °C(Predicted)
• pka: -0.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to Compound with CAS No. 476673-02-6 and Product Name: (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Compound with the CAS number 476673-02-6 and the product name (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The intricate arrangement of functional groups, including benzyloxy, bromophenyl, and thiazole moieties, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been driven by the growing demand for novel molecular entities that exhibit high specificity and efficacy in biological systems. The presence of multiple chiral centers and electron-deficient regions makes this compound a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In particular, the (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile structure exhibits interesting photophysical properties that make it suitable for applications in photochemical research. The conjugated system formed by the nitrile group and the double bond enhances its ability to absorb and emit light in the visible spectrum. This characteristic is particularly relevant in the development of new dyes, sensors, and optoelectronic materials.

Moreover, the incorporation of bromophenyl groups into the molecular framework suggests potential utility in cross-coupling reactions commonly employed in organic synthesis. These reactions are pivotal in constructing complex molecules with precise stereochemistry, which is often essential for achieving desired biological outcomes. The benzyloxy substituents further enhance the compound's solubility and stability under various conditions, making it a versatile intermediate for further functionalization.

The thiazole core is a well-documented pharmacophore that has been extensively studied for its pharmacological effects. Its ability to interact with biological targets such as enzymes and receptors has led to the development of several FDA-approved drugs. The specific arrangement of atoms in this compound's structure may contribute to its unique interaction profile with biological systems, offering new insights into drug-receptor binding mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins for this compound. These studies suggest that it may interact with enzymes involved in metabolic pathways relevant to cancer progression and inflammation.

The development of novel synthetic methodologies has also played a crucial role in facilitating access to complex molecular architectures like that of (2E)-3-3,4-bis(benzyloxy)phenyl-2-4-(3-bromophenyl)-1,3-thiazol-2-ylprop-2-enenitrile. Techniques such as transition metal-catalyzed cross-coupling reactions have significantly improved the efficiency and yield of synthetic processes. These methods allow for the precise construction of functionalized molecules while minimizing unwanted side reactions.

In conclusion, compound with CAS No. 476673-02-6 represents a significant contribution to the field of chemical biology. Its unique structural features and potential applications in drug discovery and material science make it a subject of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceuticals and biotechnology.